Cas no 1706444-31-6 (3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine)

3-Bromo-5-chloro-4-[4-(4-fluorophenyl)-piperazin-1-yl]-phenylamine is a substituted phenylamine derivative featuring a piperazine moiety with a 4-fluorophenyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which may serve as a key intermediate in the synthesis of bioactive molecules. The presence of bromo and chloro substituents enhances its reactivity for further functionalization, while the fluorophenyl-piperazine group contributes to potential receptor-binding properties. Its well-defined molecular structure makes it suitable for structure-activity relationship (SAR) studies, particularly in the development of CNS-targeting agents. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.

3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine structure

1706444-31-6 structure

Product Name:3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine

CAS No:1706444-31-6

MF:C₁₆H₁₆BrClFN₃

MW:384.673745155334

CID:5191165

Update Time:2025-06-13

3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine
- Inchi： 1S/C16H16BrClFN3/c17-14-9-12(20)10-15(18)16(14)22-7-5-21(6-8-22)13-3-1-11(19)2-4-13/h1-4,9-10H,5-8,20H2
- InChI Key： BPVIGDUSTSXVRK-UHFFFAOYSA-N
- SMILES： C1(N)=CC(Cl)=C(N2CCN(C3=CC=C(F)C=C3)CC2)C(Br)=C1

3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508108-1g	3-Bromo-5-chloro-4-(4-(4-fluorophenyl)piperazin-1-yl)aniline	1706444-31-6	97%	1g	$505	2022-09-02

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Additional information on 3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine

Comprehensive Overview of 3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine (CAS No. 1706444-31-6)

3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine (CAS No. 1706444-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of arylpiperazine derivatives, which are widely studied for their biological activities. The presence of bromo and chloro substituents, along with the fluoro-phenyl group, contributes to its distinct chemical properties, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for highly functionalized aromatic amines like 3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine has increased, particularly in the field of medicinal chemistry. Researchers are exploring its potential as a building block for CNS-targeting drugs, given the pharmacological relevance of piperazine moieties in modulating neurotransmitter systems. The compound's CAS No. 1706444-31-6 is frequently searched in scientific databases, reflecting its growing importance in structure-activity relationship (SAR) studies.

One of the key trends in modern drug discovery is the focus on selective receptor modulation, and 3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine aligns well with this paradigm. Its structural complexity allows for precise interactions with biological targets, which is critical for developing next-generation therapeutics. Additionally, the compound's halogenated aromatic system enhances its stability and bioavailability, making it a promising candidate for further optimization.

From a synthetic chemistry perspective, the preparation of 3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine involves multi-step reactions, including Buchwald-Hartwig amination and halogenation processes. These methods are widely discussed in academic literature, with researchers seeking efficient protocols to improve yield and purity. The compound's CAS No. 1706444-31-6 is often referenced in patents and publications, highlighting its role in advancing heterocyclic chemistry.

Environmental and regulatory considerations are also shaping the discourse around compounds like 3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine. As the pharmaceutical industry moves toward green chemistry principles, there is increasing interest in sustainable synthesis routes for such intermediates. This aligns with broader societal concerns about eco-friendly manufacturing and reduced waste generation.

In conclusion, 3-Bromo-5-chloro-4-[4-(4-fluoro-phenyl)-piperazin-1-yl]-phenylamine (CAS No. 1706444-31-6) represents a compelling case study in the intersection of organic synthesis, drug discovery, and sustainable chemistry. Its versatile structure and potential applications continue to drive research interest, making it a subject of ongoing investigation in both academic and industrial settings.